Cas no 1780687-89-9 (tert-butyl N-2-(cyclopentylmethyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(cyclopentylmethyl)-1-oxopropan-2-ylcarbamate
• CAS No: 1780687-89-9
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6297228
• PubChem ID: 84729309
• Update Time: 2025-06-13

tert-butyl N-2-(cyclopentylmethyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(cyclopentylmethyl)-1-oxopropan-2-ylcarbamate
• EN300-1877222
• tert-butyl N-[2-(cyclopentylmethyl)-1-oxopropan-2-yl]carbamate
• 1780687-89-9

• Inchi： 1S/C14H25NO3/c1-13(2,3)18-12(17)15-14(4,10-16)9-11-7-5-6-8-11/h10-11H,5-9H2,1-4H3,(H,15,17)
• InChI Key： UZMYCLXPMFRFKB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C=O)(C)CC1CCCC1)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-(cyclopentylmethyl)-1-oxopropan-2-ylcarbamate

Recent Advances in the Study of tert-Butyl N-2-(cyclopentylmethyl)-1-oxopropan-2-ylcarbamate (CAS: 1780687-89-9)

The compound tert-butyl N-2-(cyclopentylmethyl)-1-oxopropan-2-ylcarbamate (CAS: 1780687-89-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The tert-butyl carbamate moiety, coupled with the cyclopentylmethyl and oxopropan-2-yl groups, provides a versatile scaffold for the synthesis of novel bioactive compounds. Recent research has focused on elucidating its pharmacological properties, synthetic pathways, and potential therapeutic uses.

One of the key areas of investigation has been the role of tert-butyl N-2-(cyclopentylmethyl)-1-oxopropan-2-ylcarbamate as an intermediate in the synthesis of protease inhibitors. Proteases are critical targets in the treatment of various diseases, including viral infections and cancer. Studies have demonstrated that this compound can be effectively utilized to develop inhibitors with high specificity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of novel SARS-CoV-2 main protease inhibitors, showcasing its potential in addressing emerging viral threats.

In addition to its applications in protease inhibition, recent research has explored the compound's utility in the development of kinase inhibitors. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancers. A study conducted by researchers at a leading pharmaceutical company revealed that derivatives of tert-butyl N-2-(cyclopentylmethyl)-1-oxopropan-2-ylcarbamate exhibited promising activity against specific kinase targets, with potential implications for targeted cancer therapies. The study emphasized the compound's adaptability in structure-activity relationship (SAR) studies, enabling the optimization of inhibitory activity.

The synthetic accessibility of tert-butyl N-2-(cyclopentylmethyl)-1-oxopropan-2-ylcarbamate has also been a focal point of recent investigations. Advances in synthetic methodologies have enabled the efficient production of this compound and its derivatives, facilitating further exploration of its biological activities. A 2022 publication in Organic Letters detailed a novel, high-yield synthetic route that leverages modern catalytic techniques, underscoring the compound's relevance in contemporary synthetic chemistry. This development is expected to accelerate its adoption in drug discovery pipelines.

Despite these promising findings, challenges remain in fully harnessing the potential of tert-butyl N-2-(cyclopentylmethyl)-1-oxopropan-2-ylcarbamate. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its applications suggest that it will continue to be a valuable tool in medicinal chemistry. Future studies are likely to focus on optimizing its pharmacokinetic properties and expanding its therapeutic scope.

In conclusion, tert-butyl N-2-(cyclopentylmethyl)-1-oxopropan-2-ylcarbamate (CAS: 1780687-89-9) represents a promising scaffold in the development of novel therapeutics. Its applications in protease and kinase inhibition, coupled with advances in synthetic chemistry, highlight its potential to contribute significantly to drug discovery. As research progresses, this compound is poised to play an increasingly important role in addressing unmet medical needs.